Cas no 64291-99-2 (5H-Indeno[1,2-b]pyridine, 7-methyl-)

• Product Name: 5H-Indeno[1,2-b]pyridine, 7-methyl-
• CAS No: 64291-99-2
• MF: C₁₃H₁₁N
• MW: 181.233143091202
• CID: 1675843
• PubChem ID: 602418
• Update Time: 2025-04-21

5H-Indeno[1,2-b]pyridine, 7-methyl- Chemical and Physical Properties

Names and Identifiers

• 5H-Indeno[1,2-b]pyridine, 7-methyl-
• SCHEMBL18266923
• 7-Methyl-4-azafluorene
• DTXSID601299804
• 64291-99-2
• VYBGFOZOZNAPQH-UHFFFAOYSA-N
• 7-Methyl-5H-indeno[1,2-b]pyridine #
• 7-Methyl-5H-indeno[1,2-b]pyridine

• Inchi： 1S/C13H11N/c1-9-4-5-12-11(7-9)8-10-3-2-6-14-13(10)12/h2-7H,8H2,1H3
• InChI Key： VYBGFOZOZNAPQH-UHFFFAOYSA-N
• SMILES： N1C=CC=C2C=1C1C=CC(C)=CC=1C2

Computed Properties

• Exact Mass: 181.08923
• Monoisotopic Mass: 181.089149355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• PSA: 12.89